Cas no 2171792-43-9 (5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro5.5undecane)

5-(Pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane is a spirocyclic compound featuring a pyridine moiety integrated into a 1,8-dioxa-4-azaspiro[5.5]undecane scaffold. This structure combines heterocyclic and spirocyclic elements, offering unique steric and electronic properties for applications in medicinal chemistry and material science. The presence of both nitrogen and oxygen atoms within the spiro framework enhances its potential as a versatile building block for drug discovery, particularly in the design of bioactive molecules with improved pharmacokinetic profiles. Its rigid spirocyclic core may contribute to increased metabolic stability and selectivity in target interactions. The compound is of interest for further exploration in ligand design and as a precursor for complex heterocyclic systems.

5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro5.5undecane structure

2171792-43-9 structure

Product Name:5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro5.5undecane

CAS No:2171792-43-9

MF:C₁₃H₁₈N₂O₂

MW:234.294223308563

CID:6487227

PubChem ID:165866653

Update Time:2025-05-27

5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

- 5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro5.5undecane
- 2171792-43-9
- 5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane
- EN300-1638218
- Inchi： 1S/C13H18N2O2/c1-3-11(9-14-5-1)12-13(17-8-6-15-12)4-2-7-16-10-13/h1,3,5,9,12,15H,2,4,6-8,10H2
- InChI Key： AFCVRVLQKARZOP-UHFFFAOYSA-N
- SMILES： O1CCNC(C2C=NC=CC=2)C21COCCC2

Computed Properties

Exact Mass: 234.136827821g/mol
Monoisotopic Mass: 234.136827821g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 262
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.1
Topological Polar Surface Area: 43.4Å²

5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro5.5undecane Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1638218-50mg	5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane	2171792-43-9	50mg	$851.0	2023-09-22
Enamine	EN300-1638218-100mg	5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane	2171792-43-9	100mg	$892.0	2023-09-22
Enamine	EN300-1638218-250mg	5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane	2171792-43-9	250mg	$933.0	2023-09-22
Enamine	EN300-1638218-500mg	5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane	2171792-43-9	500mg	$974.0	2023-09-22
Enamine	EN300-1638218-1000mg	5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane	2171792-43-9	1000mg	$1014.0	2023-09-22
Enamine	EN300-1638218-2500mg	5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane	2171792-43-9	2500mg	$1988.0	2023-09-22
Enamine	EN300-1638218-5000mg	5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane	2171792-43-9	5000mg	$2940.0	2023-09-22
Enamine	EN300-1638218-10000mg	5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane	2171792-43-9	10000mg	$4360.0	2023-09-22
Enamine	EN300-1638218-0.05g	5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane	2171792-43-9	0.05g	$851.0	2023-05-26
Enamine	EN300-1638218-0.1g	5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane	2171792-43-9	0.1g	$892.0	2023-05-26

5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro5.5undecane Related Literature

1. An integrated microfluidic platform for sensitive and rapid detection of biological toxins†

Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
4. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
5. An arsenic trioxide nanoparticle prodrug (ATONP) potentiates a therapeutic effect on an aggressive hepatocellular carcinoma model via enhancement of intratumoral arsenic accumulation and disturbance of the tumor microenvironment†

Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099

Additional information on 5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro5.5undecane

Research Brief on 5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane (CAS: 2171792-43-9): Recent Advances and Applications

The compound 5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane (CAS: 2171792-43-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the spirocyclic structure of 5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane as a key feature contributing to its pharmacological properties. The compound's ability to interact with multiple biological targets, including neurotransmitter receptors and enzymes involved in signal transduction pathways, has been a focal point of research. Advanced computational modeling and in vitro assays have provided insights into its binding mechanisms and selectivity profiles.

One of the most promising applications of this compound lies in its potential as a modulator of central nervous system (CNS) disorders. Preliminary studies have demonstrated its efficacy in animal models of neurodegenerative diseases, with particular emphasis on its neuroprotective effects. The compound's ability to cross the blood-brain barrier (BBB) and exhibit favorable pharmacokinetic properties further enhances its therapeutic potential.

In addition to its CNS applications, 5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane has shown promise in oncology research. Recent findings suggest that it may act as an inhibitor of specific kinases involved in tumor progression. The compound's spirocyclic core has been shown to enhance its stability and bioavailability, making it a viable candidate for further drug development.

The synthesis of 5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane has also been optimized in recent studies, with novel catalytic methods improving yield and purity. These advancements are critical for scaling up production and facilitating further preclinical and clinical studies. Researchers have also explored derivatization strategies to enhance the compound's pharmacological profile and reduce potential off-target effects.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its therapeutic index. Ongoing research is focused on addressing these gaps, with particular attention to structure-activity relationship (SAR) studies and toxicological evaluations. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 5-(pyridin-3-yl)-1,8-dioxa-4-azaspiro[5.5]undecane represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural attributes, combined with its diverse biological activities, position it as a promising candidate for the treatment of CNS disorders and cancer. Continued research and development efforts will be essential to fully realize its therapeutic potential.